Cas no 5554-24-5 (3-methoxyphenyl benzoate)

3-methoxyphenyl benzoate structure
3-methoxyphenyl benzoate structure
Product Name:3-methoxyphenyl benzoate
CAS No:5554-24-5
MF:C14H12O3
MW:228.243284225464
CID:387090
PubChem ID:282883
Update Time:2025-04-19

3-methoxyphenyl benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-methoxy-, 1-benzoate
    • 3-METHOXYPHENYLBENZOATE
    • OXYBENZONE
    • (3-Methoxyphenyl)-benzoat
    • 1-Benzoyloxy-3-hydroxy-2-propanone
    • 1-Benzoyloxy-3-hydroxy-aceton
    • 1-benzoyloxy-3-hydroxypropan-2-one
    • 1-Benzoyloxy-3-hydroxypropanone
    • 1-Benzoyloxy-3-methoxy-benzol
    • 2-Propanone, 1-(benzoyloxy)-3-hydroxy-
    • AGN-PC-000YRT
    • Benzoesaeure-< 3-methoxy-phenylester>
    • Benzoesaeure-< m-methoxy-phenylester>
    • Benzoyl-dioxyaceton
    • CTK0J1117
    • Resorcinmethyletherbenzoat
    • SureCN714123
    • 5554-24-5
    • (3-methoxyphenyl) benzoate
    • RJQSMMZRWQXFTQ-UHFFFAOYSA-N
    • 3-methoxyphenyl benzoate
    • NSC-136981
    • DTXSID50970880
    • SCHEMBL411502
    • NSC136981
    • Inchi: 1S/C14H12O3/c1-16-12-8-5-9-13(10-12)17-14(15)11-6-3-2-4-7-11/h2-10H,1H3
    • InChI Key: RJQSMMZRWQXFTQ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

3-methoxyphenyl benzoate Security Information

  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
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